N-[(2-Piperidin-1-ylphenyl)methyl]oxirane-2-carboxamide

• IUPAC Name: N-[(2-piperidin-1-ylphenyl)methyl]oxirane-2-carboxamide
• InChI: InChI=1S/C15H20N2O2/c18-15(14-11-19-14)16-10-12-6-2-3-7-13(12)17-8-4-1-5-9-17/h2-3,6-7,14H,1,4-5,8-11H2,(H,16,18)
• InChI Key: PCQXWUPZEFITRV-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=CC=CC=C2CNC(=O)C3CO3
• Molecular Formula: C15H20N2O2
• Molecular Weight: 260.33 g/mol

Description

Piperidine is an essential heterocyclic system and a pivotal cornerstone in the production of drugs. Piperidine derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. They are utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents.

Synthesis Analysis

Piperidines are among the most important synthetic fragments for designing drugs. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Compounds with piperidine moiety show a wide variety of biologic activities.

Chemical Reactions Analysis

Piperidine derivatives are synthesized through various intra- and intermolecular reactions leading to the formation of substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Physical And Chemical Properties Analysis

The physical and chemical properties of piperidine derivatives can vary widely depending on their specific structure. For example, Piperine is a true alkaloid having piperidine moiety.

Mechanism of Action

The mechanism of action of piperidine derivatives can vary widely depending on their specific structure and the target they interact with. For example, Piperine, a piperidine derivative, shows powerful antioxidant action because of its capability of hindering or suppressing free radicals.

Future Directions

The field of piperidine derivatives is a vibrant area of research with many potential future directions. These could include the development of new synthesis methods, the discovery of new therapeutic applications, and the design of new drugs based on piperidine derivatives.